Cas no 588702-68-5 (Methyl 2-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-(trifluoromethyl)isonicotinate
• CAS No: 588702-68-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD14698093
• CID: 1027691
• PubChem ID: 46311185
• Update Time: 2025-06-11

Methyl 2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(trifluoromethyl)isonicotinate
• 2-(TrifluoroMethyl)pyridine-4-carboxylic acid Methyl ester
• Methyl 2-(trifluoromethyl)isonicotite
• methyl 2-(trifluoromethyl)pyridine-4-carboxylate
• 4-Pyridinecarboxylic acid, 2-(trifluoromethyl)-, methyl ester
• Methyl2-(Trifluoromethyl)isonicotinate
• XQCJUIRPIWHLLS-UHFFFAOYSA-N
• BCP10981
• TRA0040521
• SB13751
• SY022686
• AB0004469
• ST2413262
• W7184
• 588702-68-5
• EN300-7390311
• Methyl 2-(trifluoromethyl)pyridine-4-carboxylate, 4-(Methoxycarbonyl)-2-(trifluoromethyl)pyridine
• AKOS015919712
• CS-W003867
• A850851
• 2-Trifluoromethyl-isonicotinic Acid Methyl Ester
• DB-351797
• MFCD14698093
• SCHEMBL15532493
• AC-29143
• DTXSID30673226
• FS-3316

• MDL： MFCD14698093
• Inchi： 1S/C8H6F3NO2/c1-14-7(13)5-2-3-12-6(4-5)8(9,10)11/h2-4H,1H3
• InChI Key： XQCJUIRPIWHLLS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=CN=1)(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.6

Experimental Properties

• Density: 1.331±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 213.9±40.0 ºC (760 Torr),
• Flash Point: 83.1±27.3 ºC,
• Solubility: Slightly soluble (9.8 g/l) (25 º C),
• PSA: 39.19000
• LogP: 1.88700

Methyl 2-(trifluoromethyl)isonicotinate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-(trifluoromethyl)isonicotinate

Methyl 2-(trifluoromethyl)isonicotinate (CAS No. 588702-68-5): A Comprehensive Overview

Methyl 2-(trifluoromethyl)isonicotinate (CAS No. 588702-68-5) is a fluorinated derivative of isonicotinic acid, exhibiting significant potential in various pharmaceutical and agrochemical applications. This compound, characterized by its trifluoromethyl group, has garnered attention due to its unique chemical properties and biological activities. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

The synthesis of Methyl 2-(trifluoromethyl)isonicotinate involves multi-step organic reactions, typically starting from commercially available precursors such as methyl isonicotinate. The introduction of the trifluoromethyl group is often achieved through halogenation and subsequent metal-catalyzed cross-coupling reactions. These synthetic pathways highlight the compound's versatility and the synthetic community's ability to manipulate fluorinated structures effectively.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced pharmacokinetic profiles. The presence of the trifluoromethyl group in Methyl 2-(trifluoromethyl)isonicotinate imparts favorable properties such as increased binding affinity to biological targets and resistance to metabolic degradation. This has led to its exploration in the development of novel therapeutic agents targeting various diseases.

One of the most compelling areas of research involving Methyl 2-(trifluoromethyl)isonicotinate is its potential as an intermediate in the synthesis of antiviral and anticancer drugs. The trifluoromethyl group's ability to modulate electronic properties makes it an excellent tool for designing molecules with specific biological activities. For instance, studies have shown that fluorinated analogs of existing drugs often exhibit improved efficacy and reduced side effects.

Moreover, the agrochemical industry has also recognized the value of fluorinated compounds like Methyl 2-(trifluoromethyl)isonicotinate. Its incorporation into pesticide formulations enhances their potency and environmental stability, leading to more effective crop protection solutions. The compound's resistance to degradation ensures prolonged activity in agricultural settings, contributing to higher yields and improved food security.

The pharmacological profile of Methyl 2-(trifluoromethyl)isonicotinate has been extensively studied in preclinical models. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. The trifluoromethyl group's influence on molecular interactions suggests that it can be leveraged to develop drugs with targeted mechanisms of action.

In conclusion, Methyl 2-(trifluoromethyl)isonicotinate (CAS No. 588702-68-5) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in addressing global health challenges.